Cas no 57775-06-1 (2-(2-Bromophenyl)-2-methylpropanenitrile)

2-(2-Bromophenyl)-2-methylpropanenitrile structure
57775-06-1 structure
Product name:2-(2-Bromophenyl)-2-methylpropanenitrile
CAS No:57775-06-1
MF:C10H10BrN
MW:224.0971
MDL:MFCD11036582
CID:2833120
PubChem ID:12273136

2-(2-Bromophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromophenyl)-2-methylpropanenitrile
    • 2'-bromophenyl-2-methylpropionitrile
    • YTUDHLARHDCOIR-UHFFFAOYSA-N
    • FCH5059275
    • AK197950
    • 2-(2'-bromophenyl)-2-methylpropionitrile
    • V6736
    • alpha,alpha-Dimethyl-2-bromobenzeneacetonitrile
    • Z2168515495
    • F31081
    • SY157881
    • SCHEMBL3533547
    • DTXSID70483528
    • Z1020847934
    • DS-9895
    • MFCD11036582
    • CHEMBL4937370
    • AKOS012126349
    • 57775-06-1
    • CS-0060864
    • EN300-171297
    • DB-162944
    • 868-754-0
    • 2-(2-Bromophenyl)-2-methylpropanenitrile
    • HCA77506
    • DTXCID70434338
    • MDL: MFCD11036582
    • Inchi: 1S/C10H10BrN/c1-10(2,7-12)8-5-3-4-6-9(8)11/h3-6H,1-2H3
    • InChI Key: YTUDHLARHDCOIR-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C([H])=C([H])C([H])=C1C(C#N)(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 223.00000
  • Monoisotopic Mass: 222.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 3.2

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.25028

2-(2-Bromophenyl)-2-methylpropanenitrile Security Information

2-(2-Bromophenyl)-2-methylpropanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2-Bromophenyl)-2-methylpropanenitrile PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D759594-10g
2-(2-Bromophenyl)-2-methylpropanenitrile
57775-06-1 97%
10g
$720 2023-09-04
Chemenu
CM253768-10g
2-(2-Bromophenyl)-2-methylpropanenitrile
57775-06-1 95%
10g
$701 2022-06-10
Cooke Chemical
BD3096245-250mg
2-(2-Bromophenyl)-2-methylpropanenitrile
57775-06-1 95%
250mg
RMB 364.00 2025-02-21
Cooke Chemical
BD3096245-5g
2-(2-Bromophenyl)-2-methylpropanenitrile
57775-06-1 95%
5g
RMB 2740.80 2025-02-21
TRC
B698388-1g
2-(2-Bromophenyl)-2-methylpropanenitrile
57775-06-1
1g
$ 603.00 2023-04-18
eNovation Chemicals LLC
D759594-1g
2-(2-Bromophenyl)-2-methylpropanenitrile
57775-06-1 97%
1g
$110 2024-06-06
eNovation Chemicals LLC
D759594-5g
2-(2-Bromophenyl)-2-methylpropanenitrile
57775-06-1 97%
5g
$305 2024-06-06
Enamine
EN300-171297-1.0g
2-(2-bromophenyl)-2-methylpropanenitrile
57775-06-1 95.0%
1.0g
$96.0 2025-02-20
abcr
AB309674-10 g
2-(2-Bromophenyl)-2-methylpropanenitrile, 95%; .
57775-06-1 95%
10g
€1204.80 2023-04-26
Chemenu
CM253768-10g
2-(2-Bromophenyl)-2-methylpropanenitrile
57775-06-1 95%
10g
$701 2021-06-16

2-(2-Bromophenyl)-2-methylpropanenitrile Production Method

2-(2-Bromophenyl)-2-methylpropanenitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:57775-06-1)2-(2-Bromophenyl)-2-methylpropanenitrile
Purity:99%
Quantity:5g
Price ($):274.0